Cas no 2229071-87-6 (3-5-fluoro-2-(trifluoromethyl)phenyl-2-oxopropanoic acid)

• Product Name: 3-5-fluoro-2-(trifluoromethyl)phenyl-2-oxopropanoic acid
• CAS No: 2229071-87-6
• MF: C₁₀H₆F₄O₃
• MW: 250.146457195282
• CID: 6241715
• PubChem ID: 137731220
• Update Time: 2025-06-12

3-5-fluoro-2-(trifluoromethyl)phenyl-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-fluoro-2-(trifluoromethyl)phenyl-2-oxopropanoic acid
• 2229071-87-6
• EN300-1948897
• 3-[5-fluoro-2-(trifluoromethyl)phenyl]-2-oxopropanoic acid

• Inchi： 1S/C10H6F4O3/c11-6-1-2-7(10(12,13)14)5(3-6)4-8(15)9(16)17/h1-3H,4H2,(H,16,17)
• InChI Key： QGKFHKHMUKSESF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1CC(C(=O)O)=O)F)(F)F

Computed Properties

• Exact Mass: 250.02530670g/mol
• Monoisotopic Mass: 250.02530670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-5-fluoro-2-(trifluoromethyl)phenyl-2-oxopropanoic acid

Professional Introduction to Compound with CAS No. 2229071-87-6 and Product Name: 3-5-fluoro-2-(trifluoromethyl)phenyl-2-oxopropanoic acid

The compound with the CAS number 2229071-87-6 and the product name 3-5-fluoro-2-(trifluoromethyl)phenyl-2-oxopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both fluoro and trifluoromethyl substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The 3-5-fluoro-2-(trifluoromethyl)phenyl-2-oxopropanoic acid molecule exemplifies this trend, as the fluorine atoms play a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. The trifluoromethyl group, in particular, is known for its ability to increase lipophilicity and metabolic resistance, which are critical factors in the design of novel therapeutic agents.

Current research in medicinal chemistry has highlighted the importance of 3-hydroxypropionic acid derivatives as key intermediates in the synthesis of various bioactive molecules. The structural motif of 3-5-fluoro-2-(trifluoromethyl)phenyl-2-oxopropanoic acid aligns well with this trend, as it combines a phenyl ring with fluoro and trifluoromethyl substituents, which are frequently employed in drug discovery programs. The carboxylic acid functionality at the 2-position provides a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the development of fluorinated anti-inflammatory agents. Recent studies have demonstrated that fluorine-containing analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) exhibit improved efficacy and reduced side effects compared to their non-fluorinated counterparts. The 3-5-fluoro-2-(trifluoromethyl)phenyl-2-oxopropanoic acid molecule, with its optimized substitution pattern, could serve as a lead compound for designing novel NSAIDs that target inflammatory pathways more effectively.

Moreover, the compound's structural features make it an attractive scaffold for exploring fluorinated kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. Fluorinated kinase inhibitors have shown promise in preclinical studies due to their enhanced binding affinity and selectivity. The presence of both fluoro and trifluoromethyl groups in 3-5-fluoro-2-(trifluoromethyl)phenyl-2-oxopropanoic acid suggests that it may interact favorably with kinase active sites, making it a promising candidate for further development.

Another area where this compound shows potential is in the design of fluorinated antiviral agents. Viruses continue to pose significant challenges to global health, necessitating the development of novel antiviral drugs. Fluorine substitution has been shown to improve drug resistance against viral enzymes such as proteases and polymerases. The unique structural features of 3-5-fluoro-2-(trifluoromethyl)phenyl-2-oxopropanoic acid, particularly its fluoro and trifluoromethyl substituents, make it an intriguing candidate for developing next-generation antiviral therapies.

In conclusion, the compound with CAS number 2229071-87-6 and product name 3-5-fluoro-2-(trifluoromethyl)phenyl-2-oxopropanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in various therapeutic areas make it a valuable asset for drug discovery programs. As research continues to uncover new insights into the pharmacological properties of fluorinated compounds, this molecule is poised to play a crucial role in the development of novel therapeutic agents that address unmet medical needs.